Dexamethasone 21-tributylacetate
Description
Dexamethasone 21-tributylacetate is a synthetic glucocorticoid derivative of dexamethasone, characterized by the esterification of its C21 hydroxyl group with a tributylacetyl moiety. These modifications are typically employed to improve stability, bioavailability, or targeted delivery in therapeutic and analytical applications .
Properties
CAS No. |
78901-95-8 |
|---|---|
Molecular Formula |
C36H55FO6 |
Molecular Weight |
602.8 g/mol |
IUPAC Name |
[2-[(8S,9R,10S,11S,13S,14S,16R,17R)-9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] 2,2-dibutylhexanoate |
InChI |
InChI=1S/C36H55FO6/c1-7-10-16-34(17-11-8-2,18-12-9-3)31(41)43-23-30(40)36(42)24(4)20-28-27-14-13-25-21-26(38)15-19-32(25,5)35(27,37)29(39)22-33(28,36)6/h15,19,21,24,27-29,39,42H,7-14,16-18,20,22-23H2,1-6H3/t24-,27+,28+,29+,32+,33+,35+,36+/m1/s1 |
InChI Key |
KTCHQTXKNXKRDO-OOQKOAPDSA-N |
SMILES |
CCCCC(CCCC)(CCCC)C(=O)OCC(=O)C1(C(CC2C1(CC(C3(C2CCC4=CC(=O)C=CC43C)F)O)C)C)O |
Isomeric SMILES |
CCCCC(CCCC)(CCCC)C(=O)OCC(=O)[C@]1([C@@H](C[C@@H]2[C@@]1(C[C@@H]([C@]3([C@H]2CCC4=CC(=O)C=C[C@@]43C)F)O)C)C)O |
Canonical SMILES |
CCCCC(CCCC)(CCCC)C(=O)OCC(=O)C1(C(CC2C1(CC(C3(C2CCC4=CC(=O)C=CC43C)F)O)C)C)O |
Synonyms |
dexamethasone 21-tributylacetate DMTBA |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Dexamethasone 21-Acetate (CAS 1177-87-3)
- Structure : Features an acetyl group at C21.
- Physicochemical Properties: Molecular Weight: 434.50 g/mol . log Pow (Octanol-Water Partition Coefficient): 1.83, indicating moderate lipophilicity .
- Applications: Used in cell culture media (e.g., for porcine hepatocytes) and as a glucocorticoid reference standard in analytical chromatography . Demonstrates non-metal-sensitive behavior in UPLC systems, ensuring stable retention times and peak areas .
- Safety : Classified as Repr. 1B (presumed human reproductive toxicity) under hazard statements .
Dexamethasone 11,21-Diacetate
- Structure : Acetyl groups at both C11 and C21 positions.
- Physicochemical Properties: Molecular Weight: 476.53 g/mol . Higher lipophilicity than the monoacetate form, influencing tissue penetration and metabolic stability.
- Applications :
21-Hemiacetal Dexamethasone (CAS 473273-03-9)
- Structure : Methoxy group at C21, forming a hemiacetal structure.
- Applications :
Betamethasone 21-Acetate
- Structure : Structural isomer of dexamethasone with a 16β-methyl group and C21 acetate.
- Key Differences :
- Applications : Used in dermatological formulations due to enhanced topical efficacy .
Comparative Data Table
*Inferred properties based on structural analogs. †Estimated due to increased alkyl chain length.
Research Findings and Implications
- Lipophilicity and Bioavailability : Longer alkyl chains (e.g., tributylacetyl in dexamethasone 21-tributylacetate) likely enhance lipid solubility, prolonging systemic exposure compared to shorter-chain esters like the acetate .
- Analytical Utility : Dexamethasone acetate’s stability in chromatography systems underscores its role as a benchmark for method validation, while hemiacetal forms address degradation profiling .
- Safety Considerations : Reproductive toxicity (Repr. 1B) is a common hazard among dexamethasone esters, necessitating stringent handling protocols .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
